Cas no 53186-57-5 (Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI))

Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI) is a modified nucleoside derivative in which the 5'-oxygen of adenosine is replaced by a sulfur atom and further functionalized with a 3-aminopropyl group. This structural modification enhances its utility in biochemical and pharmaceutical research, particularly in studies involving nucleotide-protein interactions, enzyme inhibition, and targeted drug delivery. The thioether linkage improves stability against enzymatic degradation, while the aminopropyl moiety provides a reactive handle for conjugation or derivatization. This compound is valuable for probing adenosine receptor mechanisms, developing prodrugs, or as a building block in oligonucleotide synthesis. Its unique properties make it suitable for applications requiring controlled release or site-specific modifications.

Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI) structure

53186-57-5 structure

Product Name:Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI)

CAS No:53186-57-5

MF:C₁₃H₂₀N₆O₃S

MW:340.401300430298

MDL:MFCD17215932

CID:373630

PubChem ID:329756367

Update Time:2025-06-09

Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

- Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI)
- S-Adenosyl-3-thiopropylamine
- (2S,3S,4R,5R)-2-(3-aminopropylsulfanylmethyl)-5-(6-aminopurin-9-yl)oxolane-3,4-diol
- 5′-[(3-Aminopropyl)thio]-5′-deoxyadenosine
- dc-SAH
- dcAdoHcy
- decarboxylated S-Adenosyl-L-homocysteine
- 5''-(Aminopropylthio)-5''-deoxy-adenosine
- (2R,3R,4S,5S)-2-(6-amino-9H-purin-9-yl)-5-((3-aminopropylthio)methyl)tetrahydrofuran-3,4-diol
- 53186-57-5
- Adenosine, 5'-S-(3-aminopropyl)-5'-thio-
- BDBM50294572
- MFCD17215932
- SCHEMBL1398379
- S-(5')-Adenosyl-3-thiopropylamine
- Q27148104
- S-(5'-Adenosyl)-3-thiopropylamine, >=98.0% (HPLC)
- CHEMBL538693
- CHEBI:79030
- 5'-S-(3-Aminopropyl)-5'-Thioadenosine
- DTXSID50201247
- MDL： MFCD17215932
- Inchi： 1S/C13H20N6O3S/c14-2-1-3-23-4-7-9(20)10(21)13(22-7)19-6-18-8-11(15)16-5-17-12(8)19/h5-7,9-10,13,20-21H,1-4,14H2,(H2,15,16,17)/t7-,9-,10-,13-/m1/s1
- InChI Key： FUSRAALGPJJIRO-QYVSTXNMSA-N
- SMILES： S(CCCN)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

Exact Mass: 340.132
Monoisotopic Mass: 340.13175969g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 395
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing
Topological Polar Surface Area: 171Å²

Experimental Properties

PSA: 145.33

Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI) Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H300
Warning Statement： P264-P301+P310
Hazardous Material transportation number：UN 2811 6.1 / PGII
WGK Germany：3
Hazard Category Code： 28
Safety Instruction： 28-36/37-45
Hazardous Material Identification：
Storage Condition：2-8°C

Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI) Pricemore >>

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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021248-10mg	S-Adenosyl-3-thiopropylamine,98%	53186-57-5	98%	10mg	￥2278	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021248-50mg	S-Adenosyl-3-thiopropylamine,98%	53186-57-5	98%	50mg	￥9479	2024-05-23
abcr	AB470806-10 mg	S-(5')-Adenosyl-3-thiopropylamine, min. 98%; .	53186-57-5		10mg	€125.40	2023-07-18
abcr	AB470806-50 mg	S-(5')-Adenosyl-3-thiopropylamine, min. 98%; .	53186-57-5		50mg	€471.90	2023-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S35320-50mg	S-adenosyl-3-thiopropylamine	53186-57-5		50mg	¥9478.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S35320-10mg	S-adenosyl-3-thiopropylamine	53186-57-5		10mg	¥2278.0	2021-09-07
abcr	AB470806-10mg	S-(5')-Adenosyl-3-thiopropylamine, min. 98%; .	53186-57-5		10mg	€125.40	2025-04-18
abcr	AB470806-50mg	S-(5')-Adenosyl-3-thiopropylamine, min. 98%; .	53186-57-5		50mg	€471.90	2025-04-18
A2B Chem LLC	AG29325-10mg	S-adenosyl-3-thiopropylamine	53186-57-5		10mg	$232.00	2024-04-19
A2B Chem LLC	AG29325-50mg	S-adenosyl-3-thiopropylamine	53186-57-5		50mg	$655.00	2024-04-19